Cas no 833-66-9 (6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt)

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt is a water-soluble organic compound primarily used as an intermediate in the synthesis of dyes, pigments, and pharmaceuticals. Its potassium salt form enhances solubility and stability, making it suitable for aqueous reaction systems. The compound features a hydroxyl group and a sulfonic acid group on the naphthalene ring, enabling versatile reactivity in coupling and substitution reactions. It is particularly valued in the production of azo dyes, where it acts as a coupling component. The product’s consistent purity and reliable performance make it a preferred choice for industrial applications requiring precise chemical transformations. Proper handling and storage are recommended to maintain its integrity.
6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt structure
833-66-9 structure
Product Name:6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt
CAS No:833-66-9
MF:C10H8KO4S
MW:263.331422805786
MDL:MFCD06797149
CID:40042
PubChem ID:87574011
Update Time:2025-11-02

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Chemical and Physical Properties

Names and Identifiers

    • Potassium 6-hydroxynaphthalene-2-sulfonate
    • Potassium 6-Hydroxy-2-naphthalenesulfonate
    • 2-Naphthol-6-sulfonic acid potassium salt
    • 6-Hydroxy-2-naphthalenesulfonic Acid Potassium Salt
    • Potassium 2-Naphthol-6-sulfonate
    • Schaeffer's Acid Potassium Salt
    • 2-Naphthalenesulfonicacid, 6-hydroxy-, monopotassium salt (9CI)
    • 2-Hydroxynaphthalene-6-sulfonicacid potassium salt
    • 6-Hydroxy-2-naphthalenesulfonic acid Monopotassium salt
    • 2-Naphthalenesulfonic acid, 6-hydroxy-, monopotassium salt (9CI)
    • 2-Hydroxynaphthalene-6-sulfonic acid potassium salt
    • 6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt
    • MDL: MFCD06797149
    • Inchi: 1S/C10H8O4S.K/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9;/h1-6,11H,(H,12,13,14);
    • InChI Key: STMVLNFIDYHORT-UHFFFAOYSA-N
    • SMILES: [K].O=S(C1C=C2C(C=C(C=C2)O)=CC=1)(O)=O

Computed Properties

  • Exact Mass: 261.97000
  • Monoisotopic Mass: 261.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.8A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • PSA: 85.81000
  • LogP: 2.53030
  • Solubility: Not determined

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Security Information

  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: S36
  • RTECS:UX9280000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R38

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Customs Data

  • HS CODE:2908999090
  • Customs Data:

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Pricemore >>

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6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Production Method

Production Method 1

Reaction Conditions
Reference
Recovery of purified product in manufacture of 6,8-disulfonaphthol
, Czechoslovakia, , ,

Production Method 2

Reaction Conditions
Reference
Method for preparing 2-naphthol-6-sulfonic acid, 2-naphthol-3,6-disulfonic acid, and 2-naphthol-6,8-disulfonic acid mixtures
, Czechoslovakia, , ,

Production Method 3

Reaction Conditions
Reference
Recovery of purified product in manufacture of 6,8-disulfonaphthol
, Czechoslovakia, , ,

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Raw materials

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Preparation Products

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:833-66-9)6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt
Order Number:A840566
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:50
Price ($):195.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:833-66-9)2-Naphthol-6-sulfonic acid potassium salt
Order Number:sfd5529
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:833-66-9)薛佛氏钾盐
Order Number:LE25955755
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
Price ($):discuss personally
Email:18501500038@163.com

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt Related Literature

Additional information on 6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt

Comprehensive Guide to 6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt (CAS No. 833-66-9): Properties, Applications, and Industry Insights

6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt (CAS 833-66-9), also known as Potassium 6-hydroxy-2-naphthalenesulfonate, is a versatile organic compound widely utilized in industrial and research applications. This potassium salt derivative of naphthalene sulfonic acid exhibits unique chemical properties, making it valuable in dyes, pharmaceuticals, and advanced material synthesis. With increasing interest in specialty chemicals and green chemistry alternatives, this compound has gained attention for its role in sustainable manufacturing processes.

The molecular structure of 6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt combines a naphthalene backbone with sulfonic and hydroxyl functional groups, enhanced by potassium counterions. This configuration provides excellent water solubility (a key feature for water-based formulations) and thermal stability up to 300°C. Recent studies highlight its potential as a bio-compatible intermediate in pharmaceutical synthesis, particularly for anti-inflammatory drug precursors, aligning with the growing demand for eco-friendly pharmaceutical excipients.

In the textile industry, this compound serves as a crucial intermediate for synthesizing azo dyes and optical brighteners. Its ability to form stable complexes with metal ions makes it valuable for creating colorfast dyes – a property highly sought after in sustainable fashion. Manufacturers are increasingly adopting 6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt in low-impact dyeing processes that reduce water consumption, responding to the global push for environmentally responsible textile production.

Advanced material science applications leverage this compound's unique characteristics. Researchers are exploring its use in conductive polymers and organic electronics, particularly for developing flexible displays and next-generation solar cells. The sulfonate group's electron-withdrawing properties combined with the aromatic system's conjugation make it promising for organic semiconductor applications. This aligns with current trends in renewable energy technologies and wearable electronics – two of the most searched topics in materials science.

Quality control of CAS 833-66-9 involves rigorous analytical methods including HPLC, FT-IR spectroscopy, and potassium content titration. The pharmaceutical grade typically exceeds 98% purity, with strict limits on heavy metal contaminants. Storage recommendations emphasize protection from moisture and extreme temperatures to maintain stability, crucial for users seeking high-purity chemical reagents for sensitive applications.

Emerging research directions include exploring 6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt in biomedical imaging applications. Its fluorescent properties under UV light show potential as a molecular probe for diagnostic applications. Additionally, its sulfonate group's ability to interact with proteins is being investigated for drug delivery systems – a hot topic in pharmaceutical nanotechnology searches.

From an environmental standpoint, studies confirm that this compound demonstrates enhanced biodegradability compared to many synthetic intermediates, addressing concerns about persistent organic pollutants. Proper wastewater treatment methods involving activated carbon filtration and advanced oxidation processes can effectively remove it from industrial effluents, making it compliant with increasingly stringent global environmental regulations.

The global market for naphthalene sulfonate derivatives including 833-66-9 is projected to grow at 5.2% CAGR through 2030, driven by demand from Asia-Pacific textile and pharmaceutical industries. Suppliers are focusing on developing cost-effective synthesis routes using catalytic methods to improve yields while reducing energy consumption – a response to industry searches for energy-efficient chemical production methods.

Safety handling of 6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt requires standard laboratory precautions including PPE and proper ventilation. While not classified as hazardous under GHS, its powder form warrants dust control measures. These handling protocols align with current laboratory safety best practices – a consistently high-search-volume topic among chemical professionals and researchers.

Future applications may exploit this compound's molecular structure for designing supramolecular assemblies and metal-organic frameworks (MOFs). Its ability to coordinate with various metal centers while maintaining aqueous solubility makes it intriguing for advanced material design, particularly in membrane technologies for water purification – addressing the global need for sustainable water treatment solutions.

For researchers and industrial users, understanding the structure-activity relationship of 6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt is crucial. The hydroxyl group's position ortho to the sulfonate creates unique electronic effects that influence its reactivity – a fundamental concept frequently searched by chemistry students and professionals studying aromatic substitution patterns and directing effects in organic synthesis.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:833-66-9)6-Hydroxynaphthalene-2-sulfonic Acid Potassium Salt
A840566
Purity:99%
Quantity:500g
Price ($):195.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:833-66-9)2-Naphthol-6-sulfonic acid potassium salt
sfd5529
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email